N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-4-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-4-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C14H15F3N2O3S/c15-14(16,17)9-1-5-12(6-2-9)23(21,22)18-10-7-13(20)19(8-10)11-3-4-11/h1-2,5-6,10-11,18H,3-4,7-8H2
• InChI Key: SNFDSHYPEQKGHC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CC(CC2=O)NS(=O)(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C14H15F3N2O3S
• Molecular Weight: 348.34 g/mol

Description

N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-4-(trifluoromethyl)benzenesulfonamide, commonly known as CP-690,550, is a small molecule drug that has been used for the treatment of autoimmune diseases. It is a Janus kinase (JAK) inhibitor that has shown promising results in clinical trials for the treatment of rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

Scientific Research Applications

Catalysis and Synthetic Applications

"N-(2-(Pyridin-2-yl)ethyl)benzenesulfonamide derivatives" have been utilized in the base-free transfer hydrogenation of ketones, highlighting the utility of sulfonamide derivatives in catalytic processes. Such studies demonstrate the relevance of these compounds in synthetic organic chemistry, particularly in the development of air-stable complexes for catalysis under mild conditions without the need for basic additives or halide abstractors (A. Ruff et al., 2016).

Anticancer Activity

Research into benzenesulfonamide derivatives, similar in structure to the compound of interest, has uncovered their potential as anticancer agents. For example, novel indenopyridine derivatives have shown significant in vitro activity against breast cancer cell lines, indicating the promise of these compounds in therapeutic applications (M. Ghorab et al., 2012). Similarly, N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives have been identified as potential antiproliferative agents, demonstrating high activity against various tumor cell lines (Somayeh Motavallizadeh et al., 2014).

Antimicrobial Activity

N-pyridin-3-yl-benzenesulfonamide has shown significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. This study underscores the potential of sulfonamide derivatives in addressing bacterial infections, offering a pathway for the development of new antimicrobials (A.O. Ijuomah et al., 2022).

Pain Management

Derivatives of benzenesulfonamides have been explored for their effects on pathological pain models in mice, demonstrating anti-hyperalgesic and anti-edematogenic actions without causing locomotive disorders. This research suggests the potential application of these compounds in pain management, highlighting their efficacy in an arthritic pain model (M. M. Lobo et al., 2015).